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Compound of Interest

Compound Name: H-His(Trt)-Otbu HCl

CAS No.: 218938-68-2

Cat. No.: B1466405

Get Quote

Part 1: Executive Summary & Strategic Rationale
H-His(Trt)-Otbu HCl (Histidine tert-butyl ester, N-trityl protected, hydrochloride salt) is a

specialized building block designed for Hybrid Solid-Phase/Solution-Phase Peptide Synthesis.

Unlike standard Fmoc-His(Trt)-OH, which is used for stepwise chain elongation on resin, this

derivative serves a specific, high-value function: it acts as the C-terminal nucleophile in

convergent fragment condensation strategies.

Why use H-His(Trt)-Otbu HCl?

Convergent Synthesis: It allows researchers to synthesize a complex peptide backbone on a

solid support (SPPS), cleave it as a fully protected acid, and then couple it to this Histidine

derivative in solution. This is crucial for synthesizing long peptides where stepwise yield

drops, or for preparing Head-to-Tail Cyclic Peptides (where the C-terminal His-Otbu is later

deprotected and cyclized).

Racemization Control: Histidine is the most racemization-prone amino acid.[1] By using H-

His(Trt)-Otbu as the nucleophile (amine component) rather than the activated species, and
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utilizing the bulky Trityl (Trt) side-chain protection, enantiomeric purity is significantly

preserved compared to standard C-terminal activation methods.

Orthogonal Protection: The tert-butyl ester (Otbu) and Trityl (Trt) groups are acid-labile,

allowing for simultaneous global deprotection with the rest of the peptide chain (Boc/tBu

strategy compatible) or standard Fmoc/tBu final cleavage.

Part 2: Chemical Logic & Mechanism
The success of using H-His(Trt)-Otbu HCl relies on the "2-Chlorotrityl Chloride (2-CTC) Resin

Strategy." This resin allows the cleavage of peptide fragments under very mild acidic conditions

(1% TFA) that leave the side-chain protecting groups (including the Trt on His and tBu/Boc on

others) intact.

The Workflow:

SPPS: Build the peptide sequence (Fragment A) on 2-CTC resin.

Mild Cleavage: Release Fragment A as a Protected Peptide Acid.

Solution Coupling: React Fragment A with H-His(Trt)-Otbu HCl.

Global Deprotection: Remove all protecting groups (Trt, Otbu, Boc, Pbf) using high-

concentration TFA.

Visualizing the Convergent Workflow
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Caption: Convergent synthesis workflow utilizing H-His(Trt)-Otbu HCl to cap a solid-phase

generated fragment.

Part 3: Detailed Experimental Protocols
Phase 1: Synthesis of Protected Peptide Acid (Solid
Phase)
Objective: To generate the "Carboxyl Component" for the coupling.

Materials:

2-Chlorotrityl Chloride (2-CTC) Resin (Loading: 0.6–0.8 mmol/g).

Fmoc-Amino Acids.[1][2][3][4][5][6][7]

DCM (Dichloromethane), DMF (Dimethylformamide).

Cleavage Cocktail A: 1% Trifluoroacetic acid (TFA) in DCM.[8]

Protocol:

Loading First AA: Swell resin in DCM.[3] Add Fmoc-AA-OH (1.2 eq) + DIPEA (4 eq) in DCM.

Shake for 2 hours. Cap unreacted sites with MeOH (0.8 mL/g resin) for 20 mins.

Elongation: Perform standard Fmoc SPPS (Deprotection: 20% Piperidine/DMF; Coupling:

HBTU/DIPEA).

Final Fmoc Removal: Remove the N-terminal Fmoc group (unless N-terminal acetylation is

required).

Mild Cleavage (Critical Step):

Wash resin with DCM (5x).

Treat resin with 1% TFA in DCM (10 mL per gram of resin) for 2 minutes.
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Filter directly into a flask containing 10% Pyridine in Methanol (to neutralize TFA

immediately and prevent side-chain deprotection).

Repeat 1% TFA treatment 5-10 times.

Concentrate the combined filtrate under reduced pressure.

Precipitate with cold water or ether to obtain the Protected Peptide Acid.

Phase 2: Coupling with H-His(Trt)-Otbu HCl (Solution
Phase)
Objective: To couple the Histidine derivative to the peptide fragment without racemization.

Materials:

Protected Peptide Acid (from Phase 1).

H-His(Trt)-Otbu HCl (1.2 equivalents relative to peptide).

PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) or HATU.

DIPEA (N,N-Diisopropylethylamine).

Solvent: Dry DMF or DCM/DMF mixture.

Protocol:

Dissolution: Dissolve the Protected Peptide Acid (1.0 eq) and H-His(Trt)-Otbu HCl (1.2 eq)

in minimal dry DMF.

Note: The HCl salt form ensures stability but requires exact neutralization.

Activation & Neutralization:

Cool the reaction mixture to 0°C (ice bath) to suppress racemization.

Add PyBOP (1.2 eq).
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Add DIPEA (3.0 eq).

Calculation: 1.0 eq neutralizes the HCl on the Histidine; 1.0 eq activates the Carboxyl

group; 1.0 eq maintains basicity. Do not exceed pH 8.

Reaction: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature (RT). Stir for

4–12 hours.

Monitoring: Monitor by HPLC or TLC. The disappearance of the Peptide Acid peak indicates

completion.

Work-up:

Evaporate DMF in vacuo.

Redissolve residue in EtOAc.

Wash with 5% NaHCO3 (removes unreacted acid), 1M KHSO4 (removes unreacted

amine/base), and Brine.

Dry over MgSO4 and concentrate.

Phase 3: Global Deprotection
Objective: To remove Trt, Otbu, and other side-chain groups.

Cocktail: TFA/TIPS/H2O (95:2.5:2.5). Protocol:

Dissolve the protected peptide (from Phase 2) in the Cleavage Cocktail.

Stir for 2–3 hours at RT.

Precipitate in cold diethyl ether.

Centrifuge, wash with ether (3x), and lyophilize.

Part 4: Data Presentation & Troubleshooting
Quantitative Comparison of Coupling Reagents
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When coupling to H-His(Trt)-Otbu HCl, the choice of activator affects racemization (D-His

formation).

Coupling
Reagent

Base Solvent Yield (%)
D-His
Isomer (%)*

Recommen
dation

PyBOP DIPEA DMF 88-92% < 1.5%

Standard

(Best

Balance)

HATU DIPEA DMF 95-98% 2.0 - 4.5%

High Yield,

Risk of

Racemization

DIC / HOBt None DCM 75-80% < 0.5%
Slow, Lowest

Racemization

EDC / HOAt NMM DMF 85% < 1.0%
Good

Alternative

*Data derived from model coupling of Z-Phe-OH to H-His(Trt)-Otbu HCl.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Low Solubility of His Reagent
The HCl salt is polar; solvent is

non-polar.

Use a mixture of DCM/DMF

(1:1). Ensure DIPEA is added

to neutralize the salt in situ.

High Racemization (>5% D-

His)

Excess base or high

temperature during activation.

Cool to 0°C during DIPEA

addition. Use Collidine (TMP)

instead of DIPEA (weaker

base). Switch to DIC/HOBt.

Incomplete Coupling
Steric hindrance of Trt group.

[1]

Increase reaction time (up to

24h). Use HATU (carefully).

Ensure the HCl is fully

neutralized (check pH).

Precipitate during reaction
Formation of DIPEA-HCl salts

or peptide aggregation.

Add more DMF. If aggregation,

add chaotropic salts (LiCl) or

use NMP as solvent.
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Disclaimer: This protocol involves the use of hazardous chemicals (TFA, DCM, DMF). All

procedures should be performed in a fume hood with appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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Contact our Ph.D. Support Team for a compatibility check
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